3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 4-bromobenzoate

• IUPAC Name: [4-(benzenesulfonyl)-5-methyl-2-phenylpyrazol-3-yl] 4-bromobenzoate
• InChI: InChI=1S/C23H17BrN2O4S/c1-16-21(31(28,29)20-10-6-3-7-11-20)22(26(25-16)19-8-4-2-5-9-19)30-23(27)17-12-14-18(24)15-13-17/h2-15H,1H3
• InChI Key: XRSLDLGBPCVGTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)C2=CC=CC=C2)OC(=O)C3=CC=C(C=C3)Br)C4=CC=CC=C4
• Molecular Formula: C23H17BrN2O4S
• Molecular Weight: 497.4 g/mol

Description

3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 4-bromobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Transformations: Research has focused on the synthesis of spirocyclic 3H-pyrazoles and their transformations into various derivatives through thermal, acid-catalyzed, and photolytic processes. These studies offer insights into the chemical behavior and potential applications of pyrazole-based compounds in medicinal chemistry and material science (Vasin, Masterova, Razin, & Somov, 2014).
• Structural Insights: Detailed structural analysis and synthetic strategies are explored for compounds like 3,3-diphenyl-3H-pyrazoles, showcasing the versatility of pyrazole derivatives in generating complex molecular architectures (Vasin, Razin, Bezrukova, Korovin, Petrov, & Somov, 2015).

Antimicrobial Applications

• Antimicrobial Additives: A study highlights the preparation of heterocyclic compounds with antimicrobial properties when incorporated into polyurethane varnish and printing ink paste, suggesting applications in surface coatings with enhanced microbial resistance (El‐Wahab, Saleh, Zayed, El-Sayed, & Assaker, 2015).
• Novel Antimicrobial Agents: Research into new heterocycles based on pyrazole derivatives has shown potential antimicrobial activity, indicating their usefulness in developing new therapeutic agents (El‐Emary, Al-muaikel, & Moustafa, 2002).

Catalysis and Material Science

• Nanocatalysts: The development of magnetic iron oxide supported phenylsulfonic acid as an efficient nanocatalyst highlights potential applications in green synthesis and material science, showcasing the broad applicability of sulfonated compounds (Elhamifar, Ramazani, Norouzi, & Mirbagheri, 2018).

Advanced Organic Synthesis

• Complex Molecule Synthesis: Studies demonstrate the utility of pyrazole-based derivatives in facilitating complex organic transformations, underlining their importance in synthetic organic chemistry and drug discovery (Zhu, Wen, Yin, Hong, Lu, & Wang, 2011).